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Compound of Interest

Compound Name: Ammonia methanol

Cat. No.: B8139708

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profiles of ammonia and methanol as
emerging transportation fuels. The following sections detail their key safety-related properties,
the experimental protocols used to determine these properties, and visual representations of
safety assessment workflows and toxicological pathways.

Data Presentation: Quantitative Safety Comparison

A summary of the key safety and physical properties of ammonia and methanol is presented
below. These parameters are critical for understanding the handling, storage, and combustion
risks associated with each fuel.
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Property Ammonia (NHs) Methanol (CH3OH) Reference(s)
Flammability
Flash Point N/A (gas at STP) 11-12°C [1]
Autoignition

651°C 464°C [2]
Temperature

Flammability Limits (%

i ain) 15 - 28% 6 - 36% [1][2]
Toxicity

LDso (oral, rat) 350 mg/kg 5600 mg/kg [2][3]
LCso (inhalation, rat,

an) 2000 ppm 64000 ppm [3]
Odor Threshold 5-50 ppm 100-2000 ppm [41[5]
Physical Properties

State at STP Gas Liquid [1][2]
Vapor Density (air=1) 0.59 1.11 [2][6]
Energy Density (MJ/L) 115 15.6 [51[7]
NFPA 704 Rating

Health (Blue) 3 2 [81[9]
Flammability (Red) 1 3 [81[]
Instability (Yellow) 0 0 [8][°]

Experimental Protocols

The following are summaries of standardized experimental methodologies used to determine
the key safety parameters listed in the table above.

Flash Point Determination (ASTM D93)
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The flash point of a volatile material is the lowest temperature at which its vapors will ignite in
the presence of an ignition source. For methanol, the Pensky-Martens closed-cup method is
commonly used.[8][10][11][12][13]

o Apparatus: A brass test cup is filled with the liquid sample and equipped with a lid that has
openings for a stirrer, thermometer, and an ignition source.

e Procedure: The sample is heated at a slow, constant rate while being continuously stirred.
[12] At specified temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.

o Determination: The flash point is the lowest temperature at which the application of the
ignition source causes the vapors to ignite momentarily.[11]

Autoignition Temperature Determination (ASTM E659)

The autoignition temperature is the lowest temperature at which a substance will
spontaneously ignite in a normal atmosphere without an external ignition source.[14][15][16]
[17]

e Apparatus: A uniformly heated, borosilicate glass flask is used as the reaction vessel.

e Procedure: A small, measured amount of the sample is injected into the heated flask
containing air. The flask is observed in a darkened room for ten minutes.

» Determination: The autoignition temperature is the lowest flask temperature at which a flame
is observed or a significant temperature rise is recorded.[16][18]

Flammability Limits Determination (ASTM E681)

This test determines the lower and upper concentration limits of a chemical vapor in the air that
can propagate a flame.[9][19][20][21][22]

o Apparatus: A closed vessel (typically a flask or sphere) of a specified volume, equipped with
an ignition source and a means to introduce a known concentration of the test substance.

» Procedure: A mixture of the chemical vapor and air at a known concentration is introduced
into the vessel. An ignition source is then activated.
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» Determination: The test is repeated with varying concentrations. The lower flammability limit
(LFL) is the lowest concentration, and the upper flammability limit (UFL) is the highest
concentration at which flame propagation is observed.[19]

Acute Oral Toxicity (LDso) Determination (OECD 425)

The median lethal dose (LDso) is the statistically derived single dose of a substance that can be
expected to cause death in 50% of the animals when administered by the oral route. The Up-
and-Down Procedure is a method used to reduce the number of animals required.[5][7][23][24]
[25]

e Procedure: A single animal is dosed at a level just below the estimated LDso. If the animal
survives, the next animal is dosed at a higher level. If it dies, the next is dosed at a lower
level. This sequential process continues, adjusting the dose up or down based on the
outcome for the previous animal.

o Observation: Animals are observed for a set period, typically 14 days, for signs of toxicity
and mortality.[23]

o Determination: The LDso is calculated from the results using a maximum likelihood method.

[5]

Acute Inhalation Toxicity (LCso) Determination (OECD
403)

The median lethal concentration (LCso) is the concentration of a substance in the air that is
estimated to be lethal to 50% of the test animals during a specified exposure duration.[2][3][26]
[27][28]

o Procedure: Groups of animals are exposed to the test substance at different concentrations
for a fixed period, usually 4 hours.[3] A control group is exposed to clean air.

o Observation: The animals are observed for a period of at least 14 days for signs of toxicity
and mortality.[3]

o Determination: The LCso and its confidence limits are calculated from the concentration-
mortality data.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://store.astm.org/e0681-09r15.html
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://altogenlabs.com/toxicology/acute-toxicology-test-oecd-425/
https://www.toxlab.co/acute-toxicity-studies-study-design-of-oecd-guideline-425-acute-oral-toxicity-up-and-down-procedure/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/apph.pdf
https://www.bemsreports.org/index.php/bems/article/download/81/96
https://www.toxlab.co/acute-toxicity-studies-study-design-of-oecd-guideline-425-acute-oral-toxicity-up-and-down-procedure/
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.slideshare.net/slideshow/acute-toxicity-study-for-inhalation/133003254
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://altogenlabs.com/toxicology/acute-inhalation-toxicity-oecd-403/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Mandatory Visualizations
Comparative Safety Analysis Workflow

The following diagram illustrates the logical workflow for a comprehensive comparative safety

analysis of alternative fuels.
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Caption: Workflow for comparative fuel safety analysis.

Human Toxicity Pathways

This diagram illustrates the primary routes of exposure and initial toxicological effects in
humans for both ammonia and methanol.
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Caption: Human toxicity pathways for ammonia and methanol.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b8139708?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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